Cas no 10139-02-3 (p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside)

• Product name: p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside
• CAS No: 10139-02-3
• MF: C₁₄H₁₈N₂O₈
• MW: 342.301324367523
• MDL: MFCD00006592
• CID: 152838
• PubChem ID: 82398

p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• N-((2R,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydro-2H-pyran-3-yl)acetamide
• 4-Nitrophenyl-N-acetyl-α-D-glucopyranoside
• a-D-Glucopyranoside, 4-nitrophenyl2-(acetylamino)-2-deoxy-
• p-Nitrophenyl 2-Acet
• p-Nitrophenyl 2-Acetamido-2-deoxy-α-D-glucopyranoside
• 4-Nitrophenyl N-acetyl-1-thio-
• A-D-glucopyranoside
• A-D-glucosaminide
• p-Nitrophenyl 2-acetamido-2-deoxy-1-thio-
• p-Nitrophenyl 2-Acetamido-2-deoxy-Alpha-D-glucopyranoside
• p-nitrophenyllacto-N-biose
• GLCNAC1-A-PNP
• GlcNAc1-α-PNP
• PNP-ALPHA-D-GLCNAC
• P-Nitrophenyl-2-Acetamido-2-Deoxy-A-D-
• 4-NITROPHENYL-N-ACETYL-A-D-GLUCOSAMINE
• 4-nitrophenyl n-acetyl-α-d-glucosaminide
• P-NITROPHENYL-N-ACETYL-A-D-*GLUCOSAMINID E
• 4-NITROPHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINE
• 4-NITROPHENYL-N-ACETYL-ALPHA-D-GLUCOSAMINIDE
• P-NITROPHENYL N-ACETYL-ALPHA-D-GLUCOSAMINIDE
• 4-Nitrophenyl N-acetyl-alpha-D-glucosaminide, >=98%
• P-NITROPHENYL 2-ACETAMIDO-2-DEOXY-a-D-GLUCOPYRANOSIDE
• 4-Nitrophenyl-N-acetyl-
• 6ZC
• N-[4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)tetrahydropyran-3-yl]acetamide
• N-[(2R,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)oxan-3-yl]acetamide
• MFCD00006592
• C13989
• AMY41700
• 4-Nitrophenyl N-acetyl-alpha-D-glucosaminide
• AKOS015919381
• 4-Nitrophenyl N-acetyl-I+/--D-glucosaminide
• A800383
• 4-Nitrophenyl N-acetyl-
• 4-Nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucopyranoside
• 4-Nitrophenyl N-acetyl- alpha -D-glucosaminide
• 4-nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucoside
• Q27162475
• CHEBI:90341
• EINECS 233-392-9
• 4-Nitrophenyl 2-acetamido-2-deoxy-a-D-glucopyranoside
• 4'-Nitrophenyl-2-acetamido-2-deoxy-alpha-D-glucopyranoside
• CS-0138587
• HY-137421
• p-nitrophenyl 2-acetamido-2-deoxy-alpha-D-glucoside
• 4-Nitrophenyl 2-deoxy-2-[(1-hydroxyethylidene)amino]hexopyranoside
• SCHEMBL419721
• 10139-02-3
• alpha-D-Glucopyranoside, 4-nitrophenyl 2-(acetylamino)-2-deoxy-
• DTXSID80906117
• 4-Nitrophenyl-N-acetyl-alpha-D-glucosaminide, 4-Nitrophenyl-N-acetyl-alpha-D-glucosamine
• OMRLTNCLYHKQCK-KSTCHIGDSA-N
• GlcNAc1-?-PNP
• p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside

• MDL： MFCD00006592
• Inchi： 1S/C14H18N2O8/c1-7(18)15-11-13(20)12(19)10(6-17)24-14(11)23-9-4-2-8(3-5-9)16(21)22/h2-5,10-14,17,19-20H,6H2,1H3,(H,15,18)/t10-,11-,12-,13-,14+/m1/s1
• InChI Key： OMRLTNCLYHKQCK-KSTCHIGDSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.10600
• Monoisotopic Mass: 342.106316
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 151
• Surface Charge: 0

Experimental Properties

• Color/Form: White powdery crystals
• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 264 °C
• Boiling Point: 477.77°C (rough estimate)
• Flash Point: 374°C
• Refractive Index: 1.5110 (estimate)
• Solubility: Slightly soluble (7.9 g/l) (25 º C),
• PSA: 154.07000
• LogP: -0.16860
• Solubility: No available.

p-Nitrophenyl 2-Acetamido-2-deoxy-a-D-glucopyranoside Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides